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Abstract

Ethacridine lactate monohydrate, an acridine derivative also known as Rivanol, has a
significant history in medicine, primarily as a potent topical antiseptic and later as an effective
agent for second-trimester pregnancy termination. Its bright yellow, crystalline form was a
common sight in medical settings for much of the 20th century. This technical guide provides a
comprehensive overview of the historical medical applications of ethacridine lactate
monohydrate, detailing its mechanisms of action as understood in different eras, experimental
protocols from historical literature, and quantitative data on its efficacy. The document aims to
serve as a valuable resource for researchers in drug development and medical history, offering
insights into the evolution of antiseptic and abortifacient treatments.

Introduction

First introduced to medicine in the early 20th century, ethacridine lactate monohydrate
emerged as a notable antiseptic agent.[1] Part of the acridine dye family, its utility was
discovered in an era of burgeoning research into synthetic antimicrobial compounds.[2] For
decades, it was a mainstay for wound disinfection and treatment of localized infections, valued
for its efficacy against Gram-positive bacteria.[3] In the mid-20th century, a second major
application was established: the induction of second-trimester abortion, a method that was
considered safer than many alternatives at the time.[4][5] This guide will explore these two
primary historical uses, presenting the scientific and clinical data that supported its application.
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Historical Use as an Antiseptic

Ethacridine lactate was widely used as a topical antiseptic for skin and wound infections. Its
bright yellow color made it easily identifiable. It was typically applied as a 0.1% to 0.3%
agueous solution for rinsing wounds or for use on wet gauze dressings.[3]

Mechanism of Action: Antiseptic Effect

The antibacterial action of ethacridine lactate, and acridines in general, is primarily attributed to
their ability to intercalate between the base pairs of bacterial DNA.[6] This was a significant
discovery in the early understanding of antimicrobial mechanisms. The planar structure of the
acridine molecule allows it to insert itself into the DNA helix, thereby inhibiting DNA replication
and RNA synthesis, ultimately leading to bacterial cell death.[2] For this antibacterial activity to
be effective, the acridine compound needs to be ionized at the physiological pH of the
treatment area.[7]

Caption: Mechanism of ethacridine lactate's antiseptic action.

Spectrum of Activity

Ethacridine lactate is notably more effective against Gram-positive bacteria, such as
Staphylococcus and Streptococcus, than Gram-negative bacteria.[3] Its efficacy against Gram-
negative organisms like Pseudomonas aeruginosa is limited.

Historical Experimental Protocols

The efficacy of antiseptics during the early to mid-20th century was often evaluated using
methods that compared their performance to phenol, a well-established disinfectant.

A common method was the Rideal-Walker test, which determined the phenol coefficient.[8] This
test compares the dilution of the test disinfectant that sterilizes a bacterial culture in a specific
time to the dilution of phenol that achieves the same result.

Protocol Outline (Reconstructed from historical descriptions):

o Test Organism: A standardized culture of Salmonella typhi or Staphylococcus aureus was
typically used.
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 Dilutions: A series of dilutions of both phenol and ethacridine lactate were prepared in sterile
water.

¢ |noculation: A standardized volume of the bacterial culture was added to each disinfectant
dilution.

o Sampling: At timed intervals (e.g., 2.5, 5, 7.5, and 10 minutes), a sample was taken from
each dilution and transferred to a sterile nutrient broth.[9]

 Incubation: The broth tubes were incubated to observe for bacterial growth.

» Calculation: The phenol coefficient was calculated by dividing the dilution of the test
disinfectant that showed no growth at a specific time point by the dilution of phenol that also
showed no growth at the same time point.[8][9] A coefficient greater than 1 indicated that the
disinfectant was more effective than phenol.[8]

Historical Use in Obstetrics

Beginning in the mid-20th century, ethacridine lactate became a widely used method for
inducing second-trimester abortions.[4] It was considered a safer alternative to methods like
hypertonic saline instillation.[10]

Mechanism of Action: Induction of Uterine Contractions

The abortifacient effect of ethacridine lactate is multifactorial, involving both mechanical and
biochemical processes. The historical understanding evolved, with early theories focusing on
mechanical stimulation and later research pointing to a more complex signaling cascade.

The extra-amniotic instillation of the solution mechanically separates the fetal membranes from
the uterine wall, which is thought to stimulate the local release of prostaglandins.[6] More
recent understanding suggests a more detailed pathway where ethacridine lactate activates
uterine mast cells, leading to the release of histamine. Histamine then acts on H1 receptors on
myometrial cells, initiating a signaling cascade through phospholipase C (PLC) that results in
increased intracellular calcium and uterine muscle contraction.[6]

Caption: Proposed mechanisms of ethacridine lactate-induced uterine contractions.
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Clinical Data

Numerous clinical studies from the 1970s to the 1990s evaluated the efficacy and safety of

ethacridine lactate for second-trimester abortion. The data from several representative studies

are summarized below.

Mean
Gestational Induction-
Study Number of Success ]
. Age Method Abortion
(Year) Patients Rate (%)
(weeks) Interval
(hours)
150 mL of
0.1% extra-
Gupta et al. amniotic
56 18-20 o 92.8 20.1
(1993)[10] ethacridine
lactate with
oxytocin
150 mL of
Unnamed 0.1% extra-
Study 207 Not specified amniotic 92 35
(1990s)[11] ethacridine
lactate
Ethacridine
Unnamed
-~ lactate with
Study 108 Not specified 98 19
supplemental
(1990s)[11] _
prostaglandin
Boza et al. .
o - - Rivanol/oxyto  76.2 (at 24 -
(Historical Not specified Not specified ] Not specified
cin method hours)
Cohort)[5]

Historical Experimental Protocols

The clinical protocol for the use of ethacridine lactate in second-trimester abortion was

relatively standardized.
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Protocol Outline (Reconstructed from clinical descriptions):

» Patient Selection: Patients in the second trimester of pregnancy (typically 13-20 weeks) were
selected.[12] Contraindications were carefully considered.

e Procedure: Under aseptic conditions, a Foley catheter was inserted into the extra-amniotic
space, passing the internal os of the cervix.[4]

e Instillation: A 0.1% solution of ethacridine lactate was slowly instilled through the catheter.
The volume was often adjusted based on the gestational age, with a common maximum of
150 mL.[4][11]

o Catheter Management: The catheter was typically clamped and left in place.

e Augmentation: In many cases, an intravenous infusion of oxytocin was administered to
augment uterine contractions.[10]

e Monitoring: The patient was monitored for the onset of labor, fetal expulsion, and any
potential complications.

Decline in Use and Modern Perspective

The use of ethacridine lactate has significantly declined in modern medicine. As an antiseptic, it
has been largely superseded by more effective broad-spectrum agents with fewer side effects.
[1] For second-trimester abortion, the development of prostaglandin analogues, such as
misoprostol, and the combination therapy with mifepristone, have provided safer, more
effective, and less invasive options.[4][12][13]

Conclusion

Ethacridine lactate monohydrate holds a significant place in the history of medicine. As an
early synthetic antiseptic, it played a crucial role in infection control before the widespread
availability of antibiotics. Its later application as an abortifacient provided a valuable clinical
option for second-trimester pregnancy termination for several decades. While its use has been
largely discontinued in favor of more advanced and safer alternatives, a technical and historical
understanding of ethacridine lactate offers valuable insights into the evolution of medical
treatments and the foundational experimental work that underpins modern pharmacology and
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clinical practice. This guide has provided a detailed overview of its historical uses,
mechanisms, and the experimental protocols that defined its clinical application, serving as a
comprehensive resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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